N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)oxalamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]oxamide
• InChI: InChI=1S/C20H24N2O4S/c23-18(21-11-10-15-6-2-1-3-7-15)19(24)22-14-20(25,16-8-4-12-26-16)17-9-5-13-27-17/h4-6,8-9,12-13,25H,1-3,7,10-11,14H2,(H,21,23)(H,22,24)
• InChI Key: WDKUVLXBLJFEKT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)C(=O)NCC(C2=CC=CO2)(C3=CC=CS3)O
• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol

Description

N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C20H24N2O4S and its molecular weight is 388.48. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis Techniques

In the realm of organic synthesis, the interest lies in the development of novel methodologies for constructing complex molecules. For instance, a study on the photoinduced direct oxidative annulation of certain diones and oxopropanoates highlights a metal and oxidant-free approach to synthesize highly functionalized polyheterocyclic compounds, demonstrating the broader utility of furan and thiophene derivatives in facilitating complex reactions without the need for transition metals (Zhang et al., 2017). Another example involves the synthesis of ethyl 6-(4-ethoxyphenyl)-4-(furan-2-yl)-2-oxocyclohex-3-ene-1-carboxylate, which showcases the interaction of furan derivatives in cyclocondensation reactions (Badshah et al., 2008).

Material Science and Solar Cells

In material science, particularly in the development of dye-sensitized solar cells, the effect of conjugated linkers on device performance has been studied. Phenothiazine derivatives, including those with furan linkers, were found to significantly enhance solar energy-to-electricity conversion efficiency, indicating the potential of such heteroaromatic systems in improving photovoltaic device performance (Kim et al., 2011).

Reaction Mechanism Studies

Understanding reaction mechanisms is crucial in organic chemistry. For example, the investigation of the cycloaddition reactions of nitrogen-substituted oxyallyl cations with furan and cyclopentadiene sheds light on the diastereo- and regioselectivity of these reactions. Such studies provide insights into how different substituents and conditions affect the outcomes of cycloaddition reactions, contributing to a deeper understanding of reaction dynamics and guiding the design of new synthetic routes (Walters and Arcand, 1996).